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Compound of Interest

Compound Name: 3-Ethynylpiperidine hydrochloride

Cat. No.: B1394876 Get Quote

An In-depth Technical Guide to the Spectral Analysis of 3-Ethynylpiperidine Hydrochloride

Introduction
3-Ethynylpiperidine hydrochloride is a heterocyclic building block of significant interest to the

pharmaceutical and medicinal chemistry sectors. The piperidine scaffold is a ubiquitous motif in

a vast array of biologically active molecules and approved drugs, prized for its favorable

pharmacokinetic properties.[1] The introduction of a 3-ethynyl group provides a versatile

chemical handle for further synthetic elaboration, particularly through click chemistry or

Sonogashira coupling reactions, enabling the construction of complex molecular architectures.

[2] Its role as a key intermediate in the development of therapeutics, especially those targeting

the central nervous system, makes a thorough understanding of its structural and analytical

characteristics paramount for researchers in drug discovery.[3]

This guide provides a comprehensive analysis of the core spectral data—Mass Spectrometry

(MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy—for

3-Ethynylpiperidine hydrochloride. The focus is not merely on the data itself, but on the

scientific principles that govern the spectral output, the rationale behind experimental design,

and the robust protocols required for data acquisition and validation.

Molecular Structure and Isotopic Mass
A foundational understanding begins with the molecule's structure. The compound consists of a

piperidine ring substituted at the 3-position with a terminal alkyne. As a hydrochloride salt, the
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piperidine nitrogen is protonated, forming a positively charged ammonium ion with a chloride

counter-ion. This protonation significantly influences the molecule's spectral properties.

The molecular formula is C₇H₁₂ClN, yielding a monoisotopic mass of 145.0658 g/mol and an

average molecular weight of 145.63 g/mol .[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.myskinrecipes.com/shop/en/piperidine-derivatives/117613--3-ethynylpiperidine-hydrochloride.html
http://www.abacipharma.com/AB06850
https://www.benchchem.com/product/b1394876?utm_src=pdf-body-img
https://www.benchchem.com/product/b1394876?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1394876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. mdpi.com [mdpi.com]

2. 3-Ethynylpiperidine Hydrochloride [benchchem.com]

3. 3-Ethynylpiperidine hydrochloride [myskinrecipes.com]

4. 3-Ethynylpiperidine hydrochloride - AbacipharmTech-Global Chemical supplier
[abacipharma.com]

To cite this document: BenchChem. [Spectral data for 3-Ethynylpiperidine hydrochloride
(NMR, MS, IR)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1394876#spectral-data-for-3-ethynylpiperidine-
hydrochloride-nmr-ms-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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